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Compound of Interest

Compound Name: Azinphos-ethyl D10

Cat. No.: B15352227

This guide provides crucial procedural and step-by-step guidance for the safe handling and
disposal of Azinphos-ethyl D10 in a laboratory setting. Azinphos-ethyl is a highly toxic
organophosphate insecticide, and its deuterated form, Azinphos-ethyl D10, should be handled
with the same stringent safety precautions.[1][2] Facilities handling this compound are required
to adhere to strict reporting and safety protocols.[2]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the last lines of
defense against exposure to Azinphos-ethyl D10. It is critical to use chemically resistant PPE.

[3]14]

Table 1: Recommended Personal Protective Equipment for Handling Azinphos-ethyl D10
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Specifications and Best

Body Part Recommended PPE .
Practices
Gloves should be long enough
to cover the forearm. Sleeves
should be worn outside the
gloves to prevent pesticides
Hand Unlined, liquid-proof neoprene,  from getting inside. Before
ands
butyl, PVC, or nitrile gloves.[5] removing gloves, they should
be thoroughly rinsed and
cleaned.[5] Avoid leather or
cotton gloves as they are not
chemically resistant.[3]
Full-body, chemical-resistant ] )
) ) All protective clothing should
suits (e.g., made of plastic or
) be clean and put on before
coated with PVC, butyl, or _ _
o work.[6] Contaminated clothing
Body neoprene).[5] For lower toxicity

situations, long-sleeved shirts
and long-legged pants may be

sufficient.[5]

should be removed
immediately and washed

before reuse.[7]

Eyes and Face

Chemical splash goggles or a
full-face shield.[8]

Protective eyewear is crucial to
prevent ocular exposure,
which can occur from splashes
or rubbing eyes with

contaminated hands.

Feet

Chemical-resistant boots (e.g.,
natural rubber coated with
polyurethane or PVC).[5]

Pant legs should be worn
outside the boots to prevent
splashes from entering.[5]
Leather boots are not
recommended as they can

absorb chemicals.[4]

Respiratory

A respirator is recommended,
especially when handling
concentrated or highly toxic

pesticides.[8]

The appropriate type of
respirator should be selected
based on the specific hazards

and should fit properly.[8]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://smith.agrilife.org/files/2018/05/Personal-Protective-Equipment-for-Pesticides.pdf
https://smith.agrilife.org/files/2018/05/Personal-Protective-Equipment-for-Pesticides.pdf
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://smith.agrilife.org/files/2018/05/Personal-Protective-Equipment-for-Pesticides.pdf
https://smith.agrilife.org/files/2018/05/Personal-Protective-Equipment-for-Pesticides.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2140.pdf
https://www.sigmaaldrich.com/HK/en/sds/sial/45332?userType=undefined
https://ohioline.osu.edu/factsheet/aex-59131
https://smith.agrilife.org/files/2018/05/Personal-Protective-Equipment-for-Pesticides.pdf
https://smith.agrilife.org/files/2018/05/Personal-Protective-Equipment-for-Pesticides.pdf
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://ohioline.osu.edu/factsheet/aex-59131
https://ohioline.osu.edu/factsheet/aex-59131
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational and Disposal Plans

Handling Procedures:

Training: All personnel must be trained on the proper handling and storage of Azinphos-
ethyl D10 before working with the substance.[6]

Ventilation: Work in a well-ventilated area to minimize inhalation exposure.
Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[9]

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the
work area.[7]

Storage: Store in a cool, well-ventilated, and locked-up area in tightly closed containers.[6][7]
Keep away from strong bases, food, drink, and animal feed.[6][10]

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[6]

Isolate: Isolate the spill or leak area for at least 50 meters for liquids and 25 meters for
solids.[11]

Ventilate: Ventilate the area.

Containment: For land spills, create a dike with soil, sandbags, or other absorbent materials
to contain the liquid.[1]

Cleanup: Collect powdered material safely and place it in sealed containers. Absorb liquids
with inert materials like fly ash or cement powder.[1][6] Do not dry sweep, as this can create
dust.[6]

Decontamination: Wash the spill area thoroughly.

Waste Disposal: Dispose of contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[6]
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Disposal Plan:

The ultimate disposal of Azinphos-ethyl D10 must adhere to environmental and public health
regulations.[1]

e Unused Product: The most favorable course of action is to use an alternative, less
hazardous chemical. If this is not possible, any unused portion should be recycled for its
approved use or returned to the manufacturer.[1]

o Waste: Azinphos-ethyl D10 and its containers may need to be disposed of as hazardous
waste.[6] Contact your state's Department of Environmental Protection (DEP) or the regional
office of the Environmental Protection Agency (EPA) for specific guidance.[6] Many states
have "Clean Sweep" programs for pesticide disposal.[12]

o Containers: Triple-rinse empty containers. The rinsate can be used as a diluent in spray
mixtures. Punctured and crushed containers may be recycled as scrap metal.

Quantitative Data

Table 2: Toxicological Data for Azinphos-ethyl

Parameter Value Source

Median Lethal Dose (LD50) -

Oral, Rat 17.5 mg/kg [2]
Molecular Weight 345.4 g/mol [1]
Vapor Pressure 0.0000024 mmHg [1]
LogP (Octanol-Water Partition 3.40 o

Coefficient)

Experimental Protocols

Detailed experimental protocols involving Azinphos-ethyl D10 would be specific to the
research being conducted. However, any protocol must incorporate the safety and handling
procedures outlined above. The following is a generalized workflow.
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Workflow for a Typical Laboratory Experiment:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
o PPE Selection: Based on the risk assessment, select and inspect the appropriate PPE.

o Preparation: Prepare the work area, ensuring proper ventilation and availability of spill
cleanup materials.

o Handling: Carefully handle and weigh the Azinphos-ethyl D10 in a designated area, such
as a chemical fume hood.

o Experimentation: Carry out the experimental procedure, adhering to all safety protocols.
» Decontamination: Decontaminate all equipment and work surfaces after use.

e Waste Disposal: Dispose of all waste, including unused material, contaminated PPE, and
cleaning materials, as hazardous waste.

e Hygiene: Wash hands and any exposed skin thoroughly.

Visualizations
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Caption: Workflow for the safe handling of Azinphos-ethyl D10 in a laboratory setting.
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Spill or Exposure Occurs

Spill Response Personal Exposure Response
1. Evacuate Area 1. Remove from Exposure
; ;
2. Isolate Spill 2. Decontaminate Person
; :
3. Contain Spill 3. Administer First Aid
: :
4. Clean Up Spill 4. Seek Immediate Medical Attention

'

5. Dispose of Waste

Click to download full resolution via product page

Caption: Emergency response plan for a spill or personal exposure to Azinphos-ethyl D10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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